Cas no 951884-93-8 (6,7-Dichloro-3-trifluoromethylquinoxaline-2-carboxylic acid)

• Product Name: 6,7-Dichloro-3-trifluoromethylquinoxaline-2-carboxylic acid
• CAS No: 951884-93-8
• MF: C₁₀H₃Cl₂F₃N₂O₂
• MW: 311.044230699539
• MDL: MFCD09800927
• CID: 857816
• PubChem ID: 26986212
• Update Time: 2025-06-10

6,7-Dichloro-3-trifluoromethylquinoxaline-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-DICHLORO-3-TRIFLUOROMETHYLQUINOXALINE-2-CARBOXYLIC ACID
• 6,7-Dichloro-3-(trifluoromethyl)quinoxaline-2-carboxylic acid
• PC8083
• AKOS015850514
• DTXSID70650511
• 951884-93-8
• 6,7-Dichloro-3-(trifluoromethyl)quinoxaline-2-carboxylicacid
• MFCD09800927
• DB-359250
• 6,7-Dichloro-3-(trifluoromethyl)-2-quinoxalinecarboxylic acid
• 6,7-Dichloro-3-trifluoromethylquinoxaline-2-carboxylic acid

• MDL： MFCD09800927
• Inchi： 1S/C10H3Cl2F3N2O2/c11-3-1-5-6(2-4(3)12)17-8(10(13,14)15)7(16-5)9(18)19/h1-2H,(H,18,19)
• InChI Key： LPBAQAAQTHCFIO-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2C(C=1)=NC(C(F)(F)F)=C(C(=O)O)N=2)Cl

Computed Properties

• Exact Mass: 309.95200
• Monoisotopic Mass: 309.9523672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 3.65360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 6,7-Dichloro-3-trifluoromethylquinoxaline-2-carboxylic acid

6,7-Dichloro-3-trifluoromethylquinoxaline-2-carboxylic acid: A Comprehensive Overview

6,7-Dichloro-3-trifluoromethylquinoxaline-2-carboxylic acid, identified by the CAS number 951884-93-8, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a quinoxaline ring system substituted with chlorine atoms at positions 6 and 7, a trifluoromethyl group at position 3, and a carboxylic acid group at position 2. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound in research and industrial applications.

The synthesis of 6,7-dichloro-3-trifluoromethylquinoxaline-2-carboxylic acid involves a series of well-defined chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various routes, including the use of transition metal catalysts and microwave-assisted synthesis, to optimize the reaction conditions. These methods not only enhance the reaction efficiency but also reduce the environmental footprint, aligning with the growing demand for sustainable chemical processes.

The structural features of this compound make it an excellent candidate for applications in pharmaceuticals, agrochemicals, and advanced materials. The quinoxaline core is known for its stability and ability to form hydrogen bonds, which are crucial for drug design. Recent studies have highlighted its potential as a lead compound in the development of new antibiotics and anticancer agents. For instance, research published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes associated with cancer cell proliferation.

In addition to its pharmaceutical applications, 6,7-dichloro-3-trifluoromethylquinoxaline-2-carboxylic acid has shown promise in the field of materials science. Its ability to form coordination polymers and metal-organic frameworks (MOFs) has been extensively studied. These materials exhibit exceptional properties such as high surface area, porosity, and stability, making them ideal for gas storage and catalytic applications. A recent study in Nature Materials reported that incorporating this compound into MOFs significantly enhances their performance in CO₂ capture.

The environmental impact of this compound is another area of active research. While it exhibits remarkable chemical stability under normal conditions, its degradation pathways under various environmental conditions are being investigated to ensure minimal ecological impact. Preliminary findings suggest that it undergoes slow biodegradation under aerobic conditions but remains stable in anaerobic environments. These insights are critical for its safe handling and disposal in industrial settings.

In conclusion, CAS No. 951884-93-8, or 6,7-dichloro-3-trifluoromethylquinoxaline-2-carboxylic acid, stands as a testament to the ingenuity of modern chemistry. Its versatile structure and diverse applications continue to drive innovation across multiple disciplines. As research progresses, new opportunities for its utilization are expected to emerge, further solidifying its importance in both academic and industrial realms.